N-(4-chlorophenyl)-2-(10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-(10-oxo-1,3,4,5-tetrahydrobenzo[b][1,6]naphthyridin-2-yl)acetamide
• InChI: InChI=1S/C20H18ClN3O2/c21-13-5-7-14(8-6-13)22-19(25)12-24-10-9-18-16(11-24)20(26)15-3-1-2-4-17(15)23-18/h1-8H,9-12H2,(H,22,25)(H,23,26)
• InChI Key: WLVUMHYBLYFSKA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1NC3=CC=CC=C3C2=O)CC(=O)NC4=CC=C(C=C4)Cl
• Molecular Formula: C20H18ClN3O2
• Molecular Weight: 367.8 g/mol

Description

N-(4-chlorophenyl)-2-(10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)acetamide is a useful research compound. Its molecular formula is C20H18ClN3O2 and its molecular weight is 367.83. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Activity

Several derivatives of N-(4-chlorophenyl)-2-(10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)acetamide have been synthesized, showcasing their potential in the development of new antibacterial agents. The process involves starting from 2-chloro-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamide and its reaction with various thiones or thiols. These compounds have demonstrated significant antibacterial activity, emphasizing their relevance in addressing antibiotic resistance (Ramalingam, Ramesh, & Sreenivasulu, 2019).

Microwave-Assisted Synthesis

Microwave irradiation has been employed as an efficient method for the synthesis of benzo[b][1,8]naphthyridin-2-(1H)-ones from N-benzyl-N-(3-cyanoquinolin-2-yl)acetamides, which illustrates a novel pathway for synthesizing N-(4-chlorophenyl)-2-(10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)acetamide derivatives. This technique offers advantages such as excellent yields, mild conditions, and rapid reaction times, which are crucial for pharmaceutical research and development (Nandini, Asthana, Gupta, Singh, & Singh, 2014).

Interaction with DNA

The interaction of thieno(2,3-b)benzo(1,8)naphthyridine-2-carboxylic acids, which can be derived from N-(4-chlorophenyl)-2-(10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)acetamide, with DNA has been studied. These compounds exhibit a strong ability to bind with DNA, suggesting their potential in the development of novel therapeutic agents targeting genetic material. Such interactions are critical for designing drugs that can modulate gene expression or repair DNA damage (Naik, Naik, Raghavendra, & Naik, 2006).

Antimicrobial and Antitumor Activity

Research into novel derivatives of N-(4-chlorophenyl)-2-(10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)acetamide has also explored their antimicrobial and antitumor activities. These studies are foundational for the development of new medications that can fight against resistant strains of bacteria and cancer cells, addressing two major challenges in current medical practice (Watpade & Toche, 2017).